Cas no 1094944-03-2 (2-bromo-N-ethyl-N,3-dimethylbutanamide)

• Product Name: 2-bromo-N-ethyl-N,3-dimethylbutanamide
• CAS No: 1094944-03-2
• MF: C₈H₁₆BrNO
• MW: 222.122741699219
• MDL: MFCD11622877
• CID: 5238431
• Update Time: 2025-05-19

2-bromo-N-ethyl-N,3-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-bromo-N-ethyl-N,3-dimethyl-
• 2-bromo-N-ethyl-N,3-dimethylbutanamide

• MDL： MFCD11622877
• Inchi： 1S/C8H16BrNO/c1-5-10(4)8(11)7(9)6(2)3/h6-7H,5H2,1-4H3
• InChI Key： MBNZHRCMROEFQD-UHFFFAOYSA-N
• SMILES： C(N(CC)C)(=O)C(Br)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines

Additional information on 2-bromo-N-ethyl-N,3-dimethylbutanamide

2-Bromo-N-Ethyl-N,3-Dimethylbutanamide (CAS No. 1094944-03-2): Synthesis, Properties, and Applications in Modern Chemistry

The compound 2-bromo-N-ethyl-N,3-dimethylbutanamide, identified by the CAS number 1094944-03-2, is a versatile organic molecule with a unique structural framework that has garnered significant attention in contemporary chemical research. Its molecular structure features a brominated butyramide backbone with ethyl and methyl substituents at the nitrogen and carbon atoms, respectively. This configuration imparts distinct reactivity patterns and functional group compatibility, making it a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role as a building block for N-heterocyclic compounds, which are critical in drug discovery pipelines targeting G protein-coupled receptors (GPCRs) and enzyme inhibition pathways.

The synthetic methodology for CAS 1094944-03-2 typically involves the alkylation of N,N-dimethylbutyramide with ethyl bromide under phase-transfer catalytic conditions. A 2023 study published in *Organic Process Research & Development* demonstrated an optimized protocol using potassium carbonate as a base and tetrabutylammonium bromide as a catalyst to achieve >85% yield with minimal byproduct formation. This advancement aligns with green chemistry principles by reducing solvent waste and energy consumption compared to traditional methods. The bromine atom at the β-position (C-2) serves as an electrophilic handle for subsequent nucleophilic substitutions or cross-coupling reactions such as Suzuki-Miyaura coupling, enabling access to diverse aromatic derivatives.

In terms of physical properties, CAS 1094944-03-2 exhibits moderate solubility in polar organic solvents like acetonitrile and dimethyl sulfoxide (DMSO), with a calculated logP value of approximately 1.8 indicating amphiphilic behavior. Thermal analysis via differential scanning calorimetry (DSC) reveals a melting point range of 68–71°C and decomposition onset above 185°C under inert atmosphere conditions. These characteristics make it suitable for high-throughput screening applications where stability during automated dispensing is critical. Notably, its amide functionality forms hydrogen bonds that influence crystallization behavior—a factor recently exploited in the development of co-crystals for improved drug delivery systems.

The molecular scaffold of 2-bromo-N-ethyl-N,3-dimethylbutanamide has been strategically utilized in medicinal chemistry to modulate biological activity through bioisosteric replacements. A landmark study from 2021 demonstrated that incorporating this motif into serotonin receptor agonists enhanced subtype selectivity (5-HT₁A vs 5-HT₂A) by over tenfold compared to conventional ligands. The bromine atom also enables site-specific labeling via click chemistry reactions such as copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC), facilitating radiolabeling for positron emission tomography (PET) imaging applications in oncology research.

In the realm of materials science, recent breakthroughs have leveraged the compound's ability to form supramolecular assemblies through π-stacking interactions between adjacent amide groups. Researchers at ETH Zürich reported in *Advanced Materials* that thin films derived from CAS 1094944-03-2 exhibited piezoelectric properties when doped with ferroelectric polymers like poly(vinylidene fluoride). This discovery opens new avenues for flexible electronics applications where mechanical-to-electrical energy conversion is required at the microscale level.

The environmental fate of CAS 1094944-03-2 remains an active area of investigation given its potential use as an industrial intermediate. Preliminary biodegradation studies show complete mineralization within 6 weeks under aerobic composting conditions when exposed to microbial consortia enriched with Pseudomonas species. However, its brominated nature necessitates careful handling during waste stream management to prevent formation of persistent organobromine byproducts through unintended redox reactions.

Ongoing research continues to explore novel applications leveraging the compound's dual functionality as both an electrophilic center and hydrogen bond donor/acceptor site. For instance, computational modeling studies published in *Journal of Medicinal Chemistry* suggest that molecular dynamics simulations can predict optimal positions for further functionalization to enhance aqueous solubility while maintaining lipophilicity—a crucial balance for oral drug candidates targeting central nervous system disorders.

In summary, CAS No. 1094944-03-2 (2-bromo-N-ethyl-N,3-dimethylbutanamide) represents a multifunctional platform compound whose chemical versatility continues to drive innovation across multiple scientific disciplines including pharmaceutical development, materials engineering, and analytical chemistry techniques such as mass spectrometry-based metabolomics profiling.